Cas no 1342514-34-4 (tert-butyl oxolane-2-carboxylate)

• Product Name: tert-butyl oxolane-2-carboxylate
• CAS No: 1342514-34-4
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 4590386
• PubChem ID: 63897724
• Update Time: 2025-05-19

tert-butyl oxolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl oxolane-2-carboxylate

• Inchi： 1S/C9H16O3/c1-9(2,3)12-8(10)7-5-4-6-11-7/h7H,4-6H2,1-3H3
• InChI Key： BNPRLRIPNIPHRO-UHFFFAOYSA-N
• SMILES： O1CCCC1C(OC(C)(C)C)=O

tert-butyl oxolane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on tert-butyl oxolane-2-carboxylate

Introduction to Tert-butyl oxolane-2-carboxylate (CAS No. 1342514-34-4)

Tert-butyl oxolane-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1342514-34-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its oxolane ring substituted with a tert-butyl group and a carboxylate moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic applications.

The molecular structure of tert-butyl oxolane-2-carboxylate contributes to its versatility, enabling its use as a building block in the synthesis of more complex molecules. The presence of the oxolane ring, a five-membered heterocyclic structure containing one oxygen atom, imparts stability and reactivity that are exploited in various chemical transformations. The tert-butyl group, a bulky alkyl substituent, enhances the compound's steric hindrance, which can be advantageous in controlling reaction pathways and selectivity.

In recent years, tert-butyl oxolane-2-carboxylate has been explored in the development of novel pharmaceuticals due to its ability to serve as a precursor for biologically active compounds. Its structural features allow for modifications that can target specific biological pathways, making it a promising candidate for drug discovery efforts. Researchers have leveraged its reactivity to synthesize derivatives with enhanced pharmacological properties, including improved solubility and bioavailability.

One of the most compelling aspects of tert-butyl oxolane-2-carboxylate is its role in polymer chemistry. The compound's ability to undergo polymerization reactions has led to the development of advanced materials with tailored mechanical and thermal properties. These materials are finding applications in industries ranging from automotive to electronics, where high-performance polymers are essential. The incorporation of the carboxylate group into polymer backbones also facilitates further functionalization, allowing for the creation of materials with specialized characteristics.

Recent studies have highlighted the compound's potential in green chemistry initiatives. The design of synthetic routes that utilize tert-butyl oxolane-2-carboxylate as a key intermediate has enabled more efficient and sustainable production processes. By minimizing waste and reducing energy consumption, these methods align with the growing emphasis on environmentally responsible chemical synthesis. The compound's stability under various reaction conditions also makes it suitable for large-scale industrial applications where reliability is paramount.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives derived from tert-butyl oxolane-2-carboxylate. Researchers have identified several pathways to modify its structure, leading to compounds that exhibit anti-inflammatory, antimicrobial, and even anticancer properties. These findings underscore the importance of this compound as a scaffold for innovative drug development. The ability to fine-tune its chemical profile allows scientists to optimize biological activity while maintaining desired pharmacokinetic properties.

In addition to its pharmaceutical applications, tert-butyl oxolane-2-carboxylate has shown promise in agrochemical research. Its structural motifs are being incorporated into new formulations designed to enhance crop protection agents. By improving the efficacy and environmental compatibility of these products, scientists aim to contribute to global food security without compromising ecological balance. The compound's compatibility with existing agrochemical synthesis methods further underscores its practical utility in this domain.

The future prospects for tert-butyl oxolane-2-carboxylate are bright, with ongoing research uncovering new possibilities for its application. Advances in computational chemistry and machine learning are expected to accelerate the discovery of novel derivatives with tailored properties. These tools will enable researchers to predict the behavior of complex molecular systems more accurately, thereby streamlining the development process.

As interest in sustainable chemistry grows, tert-butyl oxolane-2-carboxylate is likely to play an increasingly important role in developing eco-friendly solutions across multiple industries. Its versatility as a synthetic intermediate positions it as a cornerstone for innovation in both academic research and industrial applications. By continuing to explore its potential, scientists can unlock new frontiers in material science and medicine.